Cas no 27567-10-8 ([2,2'-Bianthracene]-9,9',10,10'-tetrone,1,1',6,6',8,8'-hexahydroxy-3,3'-dimethyl-)

• Product Name: [2,2'-Bianthracene]-9,9',10,10'-tetrone,1,1',6,6',8,8'-hexahydroxy-3,3'-dimethyl-
• CAS No: 27567-10-8
• MF: C₃₀H₁₈O₁₀
• MW: 538.457929134369
• CID: 288928
• PubChem ID: 10414857
• Update Time: 2025-04-19

[2,2'-Bianthracene]-9,9',10,10'-tetrone,1,1',6,6',8,8'-hexahydroxy-3,3'-dimethyl- Chemical and Physical Properties

Names and Identifiers

• [2,2'-Bianthracene]-9,9',10,10'-tetrone,1,1',6,6',8,8'-hexahydroxy-3,3'-dimethyl-
• Cassiamin B
• CASSIAMINB
• 27567-10-8
• 1,6,8-trihydroxy-3-methyl-2-(1,6,8-trihydroxy-3-methyl-9,10-dioxoanthracen-2-yl)anthracene-9,10-dione
• CHEMBL460264

• Inchi： 1S/C30H18O10/c1-9-3-13-23(29(39)21-15(25(13)35)5-11(31)7-17(21)33)27(37)19(9)20-10(2)4-14-24(28(20)38)30(40)22-16(26(14)36)6-12(32)8-18(22)34/h3-8,31-34,37-38H,1-2H3
• InChI Key： QEKGDEDMAJJRRM-UHFFFAOYSA-N
• SMILES： OC1=C2C(C3C(=CC(=CC=3C(C2=CC(C)=C1C1C(=C2C(C3C(=CC(=CC=3C(C2=CC=1C)=O)O)O)=O)O)=O)O)O)=O

Computed Properties

• Exact Mass: 538.08999677g/mol
• Monoisotopic Mass: 538.08999677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 40
• Rotatable Bond Count: 1
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 190Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Hydroxyanthraquinones